Cas no 84393-03-3 (methyl 1-formylcyclopentane-1-carboxylate)

Methyl 1-formylcyclopentane-1-carboxylate is a versatile cyclic ester-aldehyde compound with applications in organic synthesis and pharmaceutical intermediates. Its bifunctional structure, featuring both a formyl and ester group on a cyclopentane ring, enables its use in cyclization, condensation, and multicomponent reactions. The compound offers high reactivity due to the electron-withdrawing nature of the carbonyl groups, facilitating nucleophilic additions and further derivatization. Its stable cyclic framework ensures controlled reactivity, making it suitable for selective transformations. The product is typically employed in the synthesis of fine chemicals, heterocycles, and bioactive molecules, where precise functional group manipulation is required. Proper handling under inert conditions is recommended due to its sensitivity to moisture and air.
methyl 1-formylcyclopentane-1-carboxylate structure
84393-03-3 structure
Product Name:methyl 1-formylcyclopentane-1-carboxylate
CAS No:84393-03-3
MF:C8H12O3
MW:156.179082870483
MDL:MFCD15526936
CID:667254
PubChem ID:10931680
Update Time:2025-06-08

methyl 1-formylcyclopentane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Cyclopentanecarboxylic acid, 1-formyl-, methyl ester
    • methyl 1-formylcyclopentane-1-carboxylate
    • methyl 1-formylcyclopentanecarboxylate
    • 84393-03-3
    • Z1255404939
    • YGQQKLBBWIBWKJ-UHFFFAOYSA-N
    • 1-FORMYL-CYCLOPENTANECARBOXYLIC ACID METHYL ESTER
    • EN300-199951
    • DTXSID50448711
    • SCHEMBL4864227
    • MDL: MFCD15526936
    • Inchi: 1S/C8H12O3/c1-11-7(10)8(6-9)4-2-3-5-8/h6H,2-5H2,1H3
    • InChI Key: YGQQKLBBWIBWKJ-UHFFFAOYSA-N
    • SMILES: O(C)C(C1(C=O)CCCC1)=O

Computed Properties

  • Exact Mass: 156.078644241g/mol
  • Monoisotopic Mass: 156.078644241g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 168
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 43.4Ų

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Additional information on methyl 1-formylcyclopentane-1-carboxylate

Methyl 1-formylcyclopentane-1-carboxylate: A Comprehensive Overview

Methyl 1-formylcyclopentane-1-carboxylate, identified by the CAS number 84393-03-3, is a versatile organic compound with significant applications in various fields. This compound, characterized by its unique structure, has garnered attention in recent years due to its potential in drug development, material science, and chemical synthesis. In this article, we delve into the properties, applications, and the latest research findings related to this compound.

The molecular structure of methyl 1-formylcyclopentane-1-carboxylate comprises a cyclopentane ring with a formyl group and a methyl ester substituent. This configuration imparts the compound with distinct chemical reactivity and physical properties. The presence of the formyl group enhances its ability to participate in various organic reactions, making it a valuable intermediate in synthetic chemistry.

Recent studies have highlighted the potential of methyl 1-formylcyclopentane-1-carboxylate in the development of bioactive compounds. Researchers have explored its role as a precursor in the synthesis of complex molecules with therapeutic potential. For instance, its use in the construction of cyclic peptides and other bioactive agents has shown promising results in preclinical trials.

In addition to its role in drug discovery, methyl 1-formylcyclopentane-1-carboxylate has found applications in material science. Its ability to form stable polymers under specific conditions has led to its exploration as a building block for advanced materials. Recent advancements in polymer chemistry have demonstrated its potential in creating high-performance polymers for use in electronics and aerospace industries.

The synthesis of methyl 1-formylcyclopentane-1-carboxylate has also been a focal point of recent research. Scientists have developed novel methodologies to enhance the efficiency and scalability of its production. These methods include catalytic asymmetric synthesis and green chemistry approaches, which aim to minimize environmental impact while maximizing yield.

Furthermore, the physical properties of methyl 1-formylcyclopentane-1-carboxylate have been extensively studied to understand its behavior under various conditions. Research into its solubility, thermal stability, and spectroscopic characteristics has provided valuable insights into its suitability for different applications. These studies have also contributed to the development of analytical techniques for quality control and characterization.

In conclusion, methyl 1-formylcyclopentane-1-carboxylate (CAS No: 84393-03-3) is a compound with multifaceted applications and ongoing research potential. Its role as an intermediate in synthetic chemistry, combined with its emerging uses in drug development and material science, underscores its importance in modern chemical research. As advancements continue to unfold, this compound is poised to play an even greater role in shaping future innovations across diverse industries.

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